![molecular formula C15H13Cl2N3O B2472694 3-(3,6-dichloro-9H-carbazol-9-yl)propanohydrazide CAS No. 300816-39-1](/img/structure/B2472694.png)
3-(3,6-dichloro-9H-carbazol-9-yl)propanohydrazide
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Overview
Description
“3-(3,6-dichloro-9H-carbazol-9-yl)propanohydrazide” is a compound used as a molecular building block . It has a molecular formula of C15H13Cl2N3O and a molecular weight of 322.2 .
Molecular Structure Analysis
The molecular structure of “this compound” can be represented by the formula C15H13Cl2N3O . This indicates that the compound contains 15 carbon atoms, 13 hydrogen atoms, 2 chlorine atoms, 3 nitrogen atoms, and 1 oxygen atom.
Scientific Research Applications
Neurodegenerative Diseases
- Bioinformatic Characterization for Brain Disorders : A study focused on the synthesis of Schiff bases, derivatives of (EZ)-N′-benzylidene-(2RS)-2-(6-chloro-9H-carbazol-2-yl)propanehydrazide, revealing their potential as neuropsychiatric drugs. These compounds were suggested for treating neurodegenerative disorders like Alzheimer’s disease due to their drug-likeness features (Avram et al., 2021).
Antimicrobial Properties
- Novel Antimicrobial Agents : Research on the synthesis of novel antimicrobial agents based on 6-chloro-9H-carbazol derivatives demonstrated significant antimicrobial activity, especially against E. coli and C. albicans, along with anti-biofilm activity against P. aeruginosa (Bordei (Telehoiu) et al., 2020).
- Antimicrobial Activity of 9H-carbazole Derivatives : Another study highlighted the synthesis of new heterocyclic derivatives from 9H-carbazole, which were evaluated as antimicrobial agents, showing promise in this domain (Salih, Salimon, & Yousif, 2016).
Biological and Chemical Applications
- Cell Imaging and Photophysical Properties : A cationic iridium(III) complex with carbazole ligands was studied for its photophysical properties, demonstrating potential in organic vapor sensing and cell imaging applications (Shan et al., 2012).
- Electrochemical Synthesis for Electrochromic Applications : The electrochemical synthesis of polycarbazole films from N-phenyl-3,6-bis(N-carbazolyl)carbazoles showed significant electrochromic behavior, suggesting potential applications in electrochromic devices (Hsiao & Lin, 2016).
Mechanism of Action
properties
IUPAC Name |
3-(3,6-dichlorocarbazol-9-yl)propanehydrazide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13Cl2N3O/c16-9-1-3-13-11(7-9)12-8-10(17)2-4-14(12)20(13)6-5-15(21)19-18/h1-4,7-8H,5-6,18H2,(H,19,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JMPSXEYKMMRZKX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1Cl)C3=C(N2CCC(=O)NN)C=CC(=C3)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13Cl2N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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